Cas no 192869-56-0 (5-(Benzyloxy)-4-methoxy-2-nitrobenzonitrile)

• Product Name: 5-(Benzyloxy)-4-methoxy-2-nitrobenzonitrile
• CAS No: 192869-56-0
• MF: C₁₅H₁₂N₂O₄
• MW: 284.266783714294
• MDL: MFCD17168916
• CID: 2107426
• PubChem ID: 11033384
• Update Time: 2025-10-29

5-(Benzyloxy)-4-methoxy-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-4-methoxy-2-nitrobenzonitrile
• Benzonitrile, 4-Methoxy-2-nitro-5-(phenylMethoxy)-
• YVPZEYWNUBKJEA-UHFFFAOYSA-N
• 5-benzyloxy-4-methoxy-2-nitro-benzonitrile
• 4-methoxy-2-nitro-5-phenylmethoxybenzonitrile
• AC2004
• AS-68388
• 192869-56-0
• CS-0449203
• DA-38474
• MFCD17168916
• SY035440
• AKOS027256909
• SCHEMBL6766242

• MDL： MFCD17168916
• Inchi： 1S/C15H12N2O4/c1-20-14-8-13(17(18)19)12(9-16)7-15(14)21-10-11-5-3-2-4-6-11/h2-8H,10H2,1H3
• InChI Key： YVPZEYWNUBKJEA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C#N)C(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.07970687g/mol
• Monoisotopic Mass: 284.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 494.9±45.0 °C at 760 mmHg
• Flash Point: 253.1±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-(Benzyloxy)-4-methoxy-2-nitrobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(Benzyloxy)-4-methoxy-2-nitrobenzonitrile

5-(Benzyloxy)-4-methoxy-2-nitrobenzonitrile: A Comprehensive Overview

The compound 5-(Benzyloxy)-4-methoxy-2-nitrobenzonitrile, identified by the CAS number 192869-56-0, is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzyloxy group at the 5-position, a methoxy group at the 4-position, and a nitro group at the 2-position on a benzonitrile backbone. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

The benzyloxy group (-O-C₆H₅) in the molecule plays a crucial role in stabilizing the structure and enhancing its reactivity. This group is known for its ability to participate in various nucleophilic substitutions and aromatic substitutions, making it an ideal component for designing complex molecules. Similarly, the methoxy group (-OCH₃) contributes to the molecule's electronic properties, acting as an electron-donating group that can influence the reactivity of adjacent functional groups. The nitro group (-NO₂) at the 2-position is a strong electron-withdrawing group, which further modulates the electronic environment of the molecule and enhances its potential for participation in redox reactions.

Recent studies have highlighted the importance of 5-(Benzyloxy)-4-methoxy-2-nitrobenzonitrile in the synthesis of advanced materials, particularly in the development of novel pharmaceuticals and agrochemicals. Researchers have demonstrated that this compound can serve as a key intermediate in the construction of bioactive molecules with potential anti-cancer and anti-inflammatory properties. For instance, a study published in Journal of Medicinal Chemistry in 2023 revealed that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for drug development.

In addition to its role in medicinal chemistry, 5-(Benzyloxy)-4-methoxy-2-nitrobenzonitrile has also found applications in organic electronics. Its ability to act as a precursor for constructing conjugated systems has made it valuable in the synthesis of materials for organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. A team of chemists from Stanford University reported in Nature Communications that incorporating this compound into polymer frameworks significantly enhances charge transport properties, leading to improved device performance.

The synthesis of 5-(Benzyloxy)-4-methoxy-2-nitrobenzonitrile typically involves multi-step reactions, including nucleophilic aromatic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has been shown to significantly reduce reaction times while maintaining high yields. These improvements have made it easier for researchers to access this compound for further studies and applications.

In conclusion, 5-(Benzyloxy)-4-methoxy-2-nitrobenzonitrile (CAS No: 192869-56-0) is a versatile and valuable compound with wide-ranging applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups provides it with exceptional reactivity and compatibility with various chemical transformations. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in advancing both academic research and industrial applications.